Cas no 1903359-17-0 (1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane)

• Product Name: 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
• CAS No: 1903359-17-0
• MF: C₁₄H₁₇BrN₄O₄S₂
• MW: 449.34317946434
• CID: 5748669
• PubChem ID: 92113771
• Update Time: 2025-05-24

1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
• 1-(4-bromophenyl)sulfonyl-4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepane
• F6512-6694
• 1-((1H-imidazol-4-yl)sulfonyl)-4-((4-bromophenyl)sulfonyl)-1,4-diazepane
• AKOS025375319
• 1903359-17-0

• Inchi： 1S/C14H17BrN4O4S2/c15-12-2-4-13(5-3-12)24(20,21)18-6-1-7-19(9-8-18)25(22,23)14-10-16-11-17-14/h2-5,10-11H,1,6-9H2,(H,16,17)
• InChI Key： ALVKIWSGJJLDND-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCCN(CC1)S(C1=CN=CN1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 447.98746g/mol
• Monoisotopic Mass: 447.98746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane

Introduction to 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane (CAS No. 1903359-17-0)

The compound 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane (CAS No. 1903359-17-0) represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, showcasing a unique structural framework that has garnered significant attention in recent years. This molecule, characterized by its dual sulfonamide and imidazole moieties, is positioned at the forefront of drug discovery efforts aimed at addressing complex biological targets.

The structural composition of this compound is particularly noteworthy, featuring a 1,4-diazepane core linked to two distinct sulfonamide functionalities: one derived from 4-bromobenzenesulfonyl and the other from 1H-imidazole-4-sulfonyl. This arrangement creates a highly versatile scaffold that can interact with multiple biological receptors or enzymes through both hydrophobic and hydrophilic interactions. The presence of the bromine substituent on the benzene ring further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential probe for exploring structure-activity relationships (SAR).

In the realm of medicinal chemistry, the development of novel scaffolds that combine different pharmacophoric elements is a key strategy for discovering next-generation therapeutics. The 1,4-diazepane ring system is particularly well-studied for its ability to mimic peptide bonds and interact with protein targets, while sulfonamide groups are widely recognized for their metabolic stability and binding affinity. The incorporation of an imidazole ring into this framework adds another layer of complexity, as imidazoles are known to modulate various biological pathways, including enzyme inhibition and receptor binding.

Recent advances in computational chemistry have enabled researchers to predict the potential bioactivity of such molecules with greater precision. By leveraging machine learning models trained on large datasets of drug-like compounds, virtual screening has become an indispensable tool for identifying promising candidates for experimental validation. In this context, 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane has emerged as a candidate with potential applications in treating neurological disorders, inflammation, and cancer.

One particularly intriguing aspect of this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Emerging research suggests that certain sulfonamides can disrupt metabolic pathways such as glycolysis and fatty acid oxidation in tumor cells. The dual sulfonamide functionality in this molecule may enhance its ability to modulate these pathways by simultaneously engaging multiple binding sites on target enzymes. Furthermore, the bromine substituent could serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to fine-tune its pharmacological properties.

Another area of interest lies in the compound's potential as an anti-inflammatory agent. Inflammatory processes are mediated by a complex interplay of cytokines, chemokines, and enzymes, many of which are regulated by sulfonamide-containing compounds. The structural features of 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane suggest that it could interfere with key inflammatory signaling cascades by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Preliminary in vitro studies have shown promising results in reducing pro-inflammatory cytokine production when tested against cell lines derived from inflammatory conditions.

The role of heterocyclic compounds in drug development cannot be overstated. Heterocycles are ubiquitous in natural products and pharmaceuticals due to their ability to form stable rings that mimic biologically relevant structures. The imidazole moiety, in particular, is a privileged scaffold found in numerous bioactive molecules, including antifungals and antivirals. By integrating an imidazole ring into the 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane framework, researchers aim to exploit its unique electronic properties to enhance binding affinity or selectivity against specific biological targets.

From a synthetic perspective, this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions allow for the precise assembly of aromatic rings linked by sulfonamide bridges. Additionally, protecting group strategies can be employed to ensure regioselective functionalization at multiple sites within the molecule.

The pharmaceutical industry has increasingly recognized the value of collaboration between academia and industry to accelerate drug discovery efforts. Academic researchers often generate novel molecular scaffolds like 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane, while pharmaceutical companies provide the resources for large-scale synthesis and preclinical testing. This synergy has led to several high-profile successes where academic discoveries have transitioned into clinical candidates.

In conclusion, 1-(4-bromobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane (CAS No. 1903359-17-0) exemplifies how innovative molecular design can lead to promising candidates for therapeutic intervention across multiple disease areas. Its unique structural features—combining a 1(44)diazepane core with sulfonamide and imidazole moieties—position it as a valuable tool for both academic research and industrial drug development programs aimed at addressing unmet medical needs.